Cas no 27781-06-2 (Benzenamine, 2,4,6-tribromo-N-(2,4,6-trinitrophenyl)-)

• Product Name: Benzenamine, 2,4,6-tribromo-N-(2,4,6-trinitrophenyl)-
• CAS No: 27781-06-2
• MF: C₁₂H₅Br₃N₄O₆
• MW: 540.903300046921
• CID: 1432704
• Update Time: 2024-08-15

Benzenamine, 2,4,6-tribromo-N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-tribromo-N-(2,4,6-trinitrophenyl)-

• Inchi： 1S/C12H5Br3N4O6/c13-5-1-7(14)11(8(15)2-5)16-12-9(18(22)23)3-6(17(20)21)4-10(12)19(24)25/h1-4,16H
• InChI Key： BTDAFYQTENNMME-UHFFFAOYSA-N
• SMILES： C1(NC2=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C2[N+]([O-])=O)=C(Br)C=C(Br)C=C1Br

Computed Properties

• Exact Mass: 537.77585

Experimental Properties

• Density: 2.257±0.06 g/cm3(Predicted)
• Boiling Point: 486.2±45.0 °C(Predicted)
• PSA: 141.45
• pka: -13.04±0.50(Predicted)